Cas no 53762-85-9 (2-Cyclohexene-1,4-diol, cis-)

• Product Name: 2-Cyclohexene-1,4-diol, cis-
• CAS No: 53762-85-9
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 356422
• PubChem ID: 7057957
• Update Time: 2025-04-19

2-Cyclohexene-1,4-diol, cis- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexene-1,4-diol, cis-
• cis-cyclohex-2-ene-1,4-diol
• AC1OEJMQ
• 53762-85-9
• DTXSID30427589
• SCHEMBL11855190

• Inchi： 1S/C6H10O2/c7-5-1-2-6(8)4-3-5/h1-2,5-8H,3-4H2/t5-,6+
• InChI Key： FDODVZVWGKVMBO-OLQVQODUSA-N
• SMILES： O[C@H]1C=C[C@H](CC1)O

Computed Properties

• Exact Mass: 114.0681
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 86.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols